1-(3,4-Dichlorobenzoyl)piperidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
1. Catalytic Applications
Piperidine-4-carboxylic acid (PPCA) functionalized Fe3O4 nanoparticles, related to 1-(3,4-Dichlorobenzoyl)piperidin-4-one, have been utilized for the synthesis of dihydroquinazolin-4(1H)-ones and polyhydroquinolines derivatives. These Fe3O4-PPCA nanoparticles exhibit significant catalytic activity and can be easily recovered and reused multiple times without substantial loss of their catalytic efficiency (Ghorbani‐Choghamarani & Azadi, 2015).
2. Synthesis of Medicinal Compounds
Research into the synthesis of various piperidine derivatives, including those structurally related to this compound, has demonstrated their potential as valuable building blocks in medicinal chemistry and drug discovery. Methods have been developed for the synthesis of orthogonally protected piperidin-3-ylmethanamine and piperidin-4-ylmethanamine derivatives from commercially available precursors, highlighting their utility in the field of medicinal chemistry (Košak, Brus & Gobec, 2014).
3. Crystal and Molecular Structure Analysis
The crystal and molecular structure of compounds like 4-carboxypiperidinium chloride, which is structurally similar to this compound, have been characterized using X-ray diffraction, computational calculations, and FTIR spectroscopy. These studies provide valuable insights into the molecular conformations and interactions of such compounds (Szafran, Komasa & Bartoszak-Adamska, 2007).
4. Biological Activity Evaluation
The evaluation of biological activities of derivatives related to this compound has been conducted. Studies on compounds such as 1,3,4-Oxadiazole-2-yl-4-(Piperidin-1-ylsulfonyl)Benzyl Sulfide demonstrate the importance of such compounds in biological research, particularly in enzyme inhibition and molecular docking studies (Khalid et al., 2016).
Properties
IUPAC Name |
1-(3,4-dichlorobenzoyl)piperidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11Cl2NO2/c13-10-2-1-8(7-11(10)14)12(17)15-5-3-9(16)4-6-15/h1-2,7H,3-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXJJNDRFJSCULJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)C(=O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.